![molecular formula C22H24N4O4S B2815713 4-(4-cyano-5-((4-methoxybenzyl)amino)oxazol-2-yl)-N,N-diethylbenzenesulfonamide CAS No. 941243-43-2](/img/structure/B2815713.png)
4-(4-cyano-5-((4-methoxybenzyl)amino)oxazol-2-yl)-N,N-diethylbenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(4-cyano-5-((4-methoxybenzyl)amino)oxazol-2-yl)-N,N-diethylbenzenesulfonamide, also known as C646, is a small molecule inhibitor that has been widely used in scientific research for its ability to inhibit the activity of histone acetyltransferase (HAT) enzymes. HAT enzymes play a crucial role in regulating gene expression by adding acetyl groups to histone proteins, which can either activate or repress gene transcription. By inhibiting HAT activity, C646 has been shown to have potential therapeutic applications in cancer treatment and other diseases.
Scientific Research Applications
Methylene-linked Liquid Crystal Dimers and the Twist-bend Nematic Phase
A study reported on the transitional properties of methylene-linked liquid crystal dimers, such as 1,5-bis(4-cyanoanilinebenzylidene-4′-yl)pentane and others, which exhibit a twist-bend nematic phase due to their bent geometry. This phase is attributed to a negative bend elastic constant resulting from the structure of methylene-linked odd-membered dimers. Such findings highlight the role of specific chemical structures in determining the physical properties of materials, which could be relevant to understanding the behaviors of complex compounds like 4-(4-cyano-5-((4-methoxybenzyl)amino)oxazol-2-yl)-N,N-diethylbenzenesulfonamide in liquid crystal applications (Henderson & Imrie, 2011).
Synthesis and Applications of Sulfonamide Compounds
Research has been conducted on the synthesis and characterization of novel cyclic compounds containing aminobenzenesulfonamide, highlighting the versatility and value of sulfonamide derivatives in organic synthesis and the pharmaceutical industry. This review emphasizes the development of unique polyheterocyclic compounds and their potential as functional molecules and pharmaceuticals, suggesting the relevance of sulfonamide structures in medicinal chemistry, which may also apply to the compound (Kaneda, 2020).
properties
IUPAC Name |
4-[4-cyano-5-[(4-methoxyphenyl)methylamino]-1,3-oxazol-2-yl]-N,N-diethylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N4O4S/c1-4-26(5-2)31(27,28)19-12-8-17(9-13-19)21-25-20(14-23)22(30-21)24-15-16-6-10-18(29-3)11-7-16/h6-13,24H,4-5,15H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
URJFFIJLFWWOQY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)S(=O)(=O)C1=CC=C(C=C1)C2=NC(=C(O2)NCC3=CC=C(C=C3)OC)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
440.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.